Cas no 951163-65-8 (1-(2,4-difluoro-3-hydroxyphenyl)ethan-1-one)
951163-65-8 structure
Product Name:1-(2,4-difluoro-3-hydroxyphenyl)ethan-1-one
CAS No:951163-65-8
MF:C8H6F2O2
MW:172.128849506378
CID:1001444
PubChem ID:45120135
Update Time:2025-04-20
1-(2,4-difluoro-3-hydroxyphenyl)ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- Ethanone, 1-(2,4-difluoro-3-hydroxyphenyl)-
- 1-(2,4-Difluoro-3-hydroxyphenyl)ethanone
- 1-(2,4-difluoro-3-hydroxyphenyl)ethan-1-one
- EN300-1698353
- 1-(2,4-difluoro-3-hydroxyphenyl)-ethanone
- MFCD16619378
- SCHEMBL2601627
- AKOS023126745
- FT-0763957
- Ethanone, 1-(2,4-difluoro-3-hydroxyphenyl)-
- DTXSID10668953
- TQP0853
- 951163-65-8
- Z1255444801
- E91202
- CS-0192203
- DB-080182
- 2',4'-Difluoro-3'-hydroxyacetophenone
-
- Inchi： 1S/C8H6F2O2/c1-4(11)5-2-3-6(9)8(12)7(5)10/h2-3,12H,1H3
- InChI Key： MLLPYLDZFBDNON-UHFFFAOYSA-N
- SMILES： FC1C(=C(C=CC=1C(C)=O)F)O
Computed Properties
- Exact Mass: 172.03358575g/mol
- Monoisotopic Mass: 172.03358575g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- Density: 1.346
- Boiling Point: 247 ºC
- Flash Point: 103 ºC
1-(2,4-difluoro-3-hydroxyphenyl)ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1698353-0.05g |
1-(2,4-difluoro-3-hydroxyphenyl)ethan-1-one |
951163-65-8 | 95% | 0.05g |
$218.0 | 2023-09-20 | |
| Enamine | EN300-1698353-0.1g |
1-(2,4-difluoro-3-hydroxyphenyl)ethan-1-one |
951163-65-8 | 95% | 0.1g |
$326.0 | 2023-09-20 | |
| Enamine | EN300-1698353-0.25g |
1-(2,4-difluoro-3-hydroxyphenyl)ethan-1-one |
951163-65-8 | 95% | 0.25g |
$466.0 | 2023-09-20 | |
| Enamine | EN300-1698353-0.5g |
1-(2,4-difluoro-3-hydroxyphenyl)ethan-1-one |
951163-65-8 | 95% | 0.5g |
$735.0 | 2023-09-20 | |
| Enamine | EN300-1698353-1.0g |
1-(2,4-difluoro-3-hydroxyphenyl)ethan-1-one |
951163-65-8 | 95% | 1.0g |
$943.0 | 2023-07-06 | |
| Enamine | EN300-1698353-2.5g |
1-(2,4-difluoro-3-hydroxyphenyl)ethan-1-one |
951163-65-8 | 95% | 2.5g |
$1848.0 | 2023-09-20 | |
| Enamine | EN300-1698353-5.0g |
1-(2,4-difluoro-3-hydroxyphenyl)ethan-1-one |
951163-65-8 | 95% | 5.0g |
$2732.0 | 2023-07-06 | |
| Enamine | EN300-1698353-10.0g |
1-(2,4-difluoro-3-hydroxyphenyl)ethan-1-one |
951163-65-8 | 95% | 10.0g |
$4052.0 | 2023-07-06 | |
| Enamine | EN300-1698353-1g |
1-(2,4-difluoro-3-hydroxyphenyl)ethan-1-one |
951163-65-8 | 95% | 1g |
$943.0 | 2023-09-20 | |
| Enamine | EN300-1698353-5g |
1-(2,4-difluoro-3-hydroxyphenyl)ethan-1-one |
951163-65-8 | 95% | 5g |
$2732.0 | 2023-09-20 |
1-(2,4-difluoro-3-hydroxyphenyl)ethan-1-one Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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